CID 5477253
Description
For the purpose of this analysis, we focus on CID 521535 (CAS 54771-60-7, molecular formula: C₁₁H₁₂O₄, molecular weight: 208.21 g/mol), a compound with high gastrointestinal (GI) absorption, blood-brain barrier (BBB) permeability, and cytochrome P450 (CYP) enzyme inhibition activity . Key properties include a topological polar surface area (TPSA) of 52.6 Ų, moderate solubility (3.07 mg/mL in ESOL model), and a synthetic accessibility score of 1.79, indicating feasible laboratory synthesis .
Properties
Molecular Formula |
C6H5Sn |
|---|---|
Molecular Weight |
195.81 g/mol |
InChI |
InChI=1S/C6H5.Sn/c1-2-4-6-5-3-1;/h1-5H; |
InChI Key |
ODOPKAJVFRHHGM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)[Sn] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
This section compares CID 521535 with two structurally and functionally related compounds: CID 2762940 (CAS 64175-51-5, molecular formula: C₁₀H₈O₃) and oscillatoxin derivatives (e.g., CID 185389, 30-methyl-oscillatoxin D) .
Structural and Physicochemical Properties
Research Implications and Limitations
- CID 521535 vs. CID 2762940 : While both inhibit CYP enzymes, CID 521535’s broader inhibition profile may pose higher clinical risks compared to CID 2762940’s specificity .
- Oscillatoxin Derivatives : Functionally distinct but highlight the diversity of bioactive natural products, underscoring the need for targeted synthetic strategies .
- Data Gaps: Limited information on CID 5477253 in the provided evidence necessitates further validation of its identity and properties .
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